
Protocol for dissolving and storing Avridine for
cell culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Avridine

Cat. No.: B1665853 Get Quote

Application Notes and Protocols for Avridine in
Cell Culture
For Researchers, Scientists, and Drug Development Professionals

Introduction
Avridine (also known as CP-20961; N,N-Dioctadecyl-N′,N′-bis(2-hydroxyethyl)propanediamine)

is a synthetic lipophilic diamine with potent immunomodulatory and adjuvant properties. It is

recognized for its capacity to induce interferon (IFN) and stimulate various components of the

innate and adaptive immune systems, including macrophages and Natural Killer (NK) cells.

These characteristics make Avridine a compound of significant interest for research in virology,

oncology, and immunology. This document provides a detailed protocol for the proper

dissolution and storage of Avridine for use in cell culture applications.

Chemical Properties
A summary of the key chemical properties of Avridine is provided in the table below.
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Property Value

CAS Number 35607-20-6

Molecular Formula C₄₃H₉₀N₂O₂

Molecular Weight 667.19 g/mol

Appearance White to off-white powder

Solubility DMSO: ≥5 mg/mL (with warming)

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month

Experimental Protocols
Materials

Avridine powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, pyrogen-free polypropylene microcentrifuge tubes

Sterile, pyrogen-free pipette tips

Water bath or heat block

Vortex mixer

Cell culture medium appropriate for the cell line of interest

Sterile, tissue culture-treated plates or flasks

Cells for treatment (e.g., peripheral blood mononuclear cells (PBMCs), macrophage cell lines

like RAW 264.7, or other relevant cell lines)

Preparation of Avridine Stock Solution (10 mg/mL)
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of Avridine powder. For a 10 mg/mL stock

solution, weigh 10 mg of Avridine.

Dissolution:

Transfer the weighed Avridine powder into a sterile polypropylene microcentrifuge tube.

Add the appropriate volume of cell culture grade DMSO to achieve a final concentration of

10 mg/mL (e.g., add 1 mL of DMSO to 10 mg of Avridine).

To facilitate dissolution, warm the solution to 60-80°C for 5-10 minutes.[1] Intermittent

vortexing during warming will aid in complete solubilization.

Ensure the powder is completely dissolved and the solution is clear before proceeding.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).

Preparation of Working Solutions
Thawing: Thaw a single aliquot of the Avridine stock solution at room temperature.

Dilution:

Before use, briefly vortex the thawed stock solution.

Prepare a fresh working solution by diluting the stock solution in pre-warmed complete cell

culture medium to the desired final concentration.
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It is recommended to perform serial dilutions to achieve the final low concentrations

required for cell treatment.

Note on Concentration: The optimal working concentration of Avridine can vary

depending on the cell type and the experimental objective. Based on the activity of other

acridine derivatives, a starting concentration range of 0.1 µg/mL to 10 µg/mL is

recommended for initial dose-response experiments.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.5% (v/v). Include a vehicle control

(medium with the same final concentration of DMSO) in all experiments.

Experimental Workflow
Experimental Workflow for Avridine Preparation

Stock Solution Preparation (10 mg/mL)

Working Solution Preparation

Weigh 10 mg Avridine Powder

Dissolve in 1 mL DMSO
(Warm to 60-80°C)

Aseptic technique

Thaw one aliquot of stock solution

Aliquot into single-use tubes

Store at -80°C or -20°C

Serially dilute in cell culture medium
(e.g., 0.1-10 µg/mL)

Add to cell culture

Final DMSO < 0.5%
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Caption: Workflow for preparing Avridine stock and working solutions.

Signaling Pathway
Avridine acts as an immunomodulator, primarily by inducing the production of interferon. This

subsequently leads to the activation of downstream effector cells of the innate immune system.

Simplified Signaling Pathway of Avridine
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Caption: Avridine stimulates immune cells to produce interferon, activating NK cells and

macrophages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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